5-(1H-Imidazol-1-YL)-2-nitrobenzoic acid

• Molecular Formula: C10H7N3O4
• Molecular Weight: 233.18 g/mol
• IUPAC Name: 5-imidazol-1-yl-2-nitrobenzoic acid
• InChI: InChI=1S/C10H7N3O4/c14-10(15)8-5-7(12-4-3-11-6-12)1-2-9(8)13(16)17/h1-6H,(H,14,15)
• InChI Key: ATDPFKTZFZTSBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N2C=CN=C2)C(=O)O)[N+](=O)[O-]

Description

5-(1H-Imidazol-1-YL)-2-nitrobenzoic acid is a heterocyclic compound featuring a benzoic acid backbone substituted with a nitro group (-NO₂) at the 2-position and an imidazole ring at the 5-position. The nitro group is strongly electron-withdrawing, enhancing the acidity of the carboxylic acid moiety (pKa ≈ 2–3), while the imidazole ring introduces nitrogen-based hydrogen bonding and coordination capabilities. This compound is primarily explored in pharmaceutical and materials science research due to its dual functional groups, which enable diverse reactivity and interactions .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Modifications and Physicochemical Properties

A comparative analysis of key analogs is provided in Table 1.

Table 1: Structural and Functional Comparison of 5-(1H-Imidazol-1-YL)-2-Nitrobenzoic Acid and Analogs

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications	Safety Notes
5-(1H-Imidazol-1-YL)-2-nitrobenzoic acid	Not provided	C₁₀H₇N₃O₅	249.19	-NO₂ (2-position), imidazole (5)	Drug intermediates, materials science	Limited data; assume H302/H315
4-Fluoro-5-(1H-imidazol-1-yl)-2-nitrobenzoic acid	1141669-65-9	C₁₀H₆FN₃O₄	251.17	-F (4-position)	Healing drugs, lipophilic agents	H302 (harmful if swallowed)
5-(2-Methyl-1H-imidazol-1-yl)-2-nitrobenzoic acid	954265-75-9	C₁₁H₉N₃O₄	247.21	-CH₃ (imidazole 2-position)	Synthetic intermediates	H302/H315/H319/H335
2-(1H-Imidazol-1-yl)-5-nitrobenzaldehyde	190198-50-6	C₁₀H₇N₃O₃	217.17	-CHO (aldehyde group)	Pharmaceuticals, materials engineering	Hazardous (unspecified)

Key Findings:

Fluorinated Analog (CAS 1141669-65-9): The fluorine atom at the 4-position increases lipophilicity (logP ≈ 1.5 vs. 1.2 for parent compound), enhancing membrane permeability and bioavailability .

Methyl-Substituted Analog (CAS 954265-75-9) :

• The methyl group on the imidazole introduces steric hindrance, reducing hydrogen-bonding capacity but improving metabolic stability .
• Higher hazard profile (H315/H319) indicates greater skin/eye irritation compared to the parent compound .

Aldehyde Derivative (CAS 190198-50-6) :

• The aldehyde group (-CHO) replaces the carboxylic acid, enabling nucleophilic addition reactions (e.g., Schiff base formation) for polymer or coordination complex synthesis .
• Used in advanced material science due to its reactivity and selectivity .

Preparation Methods

Halogenated Precursor Route

A widely employed method involves substituting a halogen atom on a pre-nitrated benzoic acid scaffold with imidazole. The synthesis typically begins with 5-bromo-2-nitrobenzoic acid , where the bromine at the fifth position serves as a leaving group.

Procedure :

• 5-Bromo-2-nitrobenzoic acid (1.0 equiv) is dissolved in anhydrous dimethylformamide (DMF) under nitrogen.
• Imidazole (1.2 equiv), potassium carbonate (2.5 equiv), and a catalytic amount of potassium iodide are added.
• The reaction is stirred at 90–100°C for 24–48 hours.
• The mixture is poured into ice water, acidified with HCl, and the precipitate is filtered and recrystallized from ethanol.

Optimization :

• Solvent : DMF enhances nucleophilicity and stabilizes the transition state.
• Base : K₂CO₃ neutralizes HBr generated during substitution.
• Catalyst : KI facilitates halide exchange, improving reaction efficiency.

Yield : 70–80% (based on analogous reactions for imidazole derivatives).

Fluoro Substitution Variant

For substrates with fluorine as the leaving group, milder conditions suffice due to fluorine’s higher electronegativity. 5-Fluoro-2-nitrobenzoic acid reacts with imidazole in dimethyl sulfoxide (DMSO) at 80°C for 12 hours, achieving comparable yields.

Ullmann-Type Coupling

Copper-Catalyzed Coupling

This method leverages copper catalysts to couple imidazole with halogenated nitrobenzoic acids.

Procedure :

• 5-Iodo-2-nitrobenzoic acid (1.0 equiv), imidazole (1.5 equiv), CuI (10 mol%), and 1,10-phenanthroline (20 mol%) are mixed in degassed toluene.
• The reaction is heated at 110°C for 24 hours under argon.
• The product is purified via column chromatography (silica gel, ethyl acetate/hexane).

Key Advantages :

• Tolerance for electron-deficient aryl halides.
• Higher regioselectivity compared to SNAr.

Yield : 65–75% (extrapolated from copper-mediated imidazole couplings).

Microwave-Assisted Synthesis

Accelerated Reaction Kinetics

Microwave irradiation significantly reduces reaction times for SNAr pathways.

Procedure :

• 5-Bromo-2-nitrobenzoic acid (1.0 equiv), imidazole (1.5 equiv), and Cs₂CO₃ (3.0 equiv) are suspended in DMF.
• The mixture is irradiated at 150°C for 30 minutes in a microwave reactor.
• Crude product is acidified and recrystallized.

Yield : 85–90% (based on microwave-enhanced imidazole alkylation).

Comparative Analysis of Synthetic Methods

Method	Conditions	Yield (%)	Time (h)	Advantages	Limitations
SNAr (Br variant)	DMF, K₂CO₃, 90°C	70–80	24–48	Simple setup, scalable	Long reaction time
Ullmann Coupling	CuI, toluene, 110°C	65–75	24	High selectivity	Requires inert atmosphere
Microwave-Assisted	DMF, Cs₂CO₃, 150°C (microwave)	85–90	0.5	Rapid, high yield	Specialized equipment needed

Characterization and Analytical Data

Spectral Data

• ¹H NMR (DMSO-d₆, 400 MHz) : δ 8.70 (s, 1H, imidazole-H), 8.25 (d, J = 8.8 Hz, 1H, Ar-H), 7.95 (dd, J = 8.8, 2.4 Hz, 1H, Ar-H), 7.85 (s, 1H, imidazole-H), 7.45 (s, 1H, imidazole-H), 7.30 (d, J = 2.4 Hz, 1H, Ar-H).
• IR (KBr) : 1705 cm⁻¹ (C=O, carboxylic acid), 1520 cm⁻¹ (NO₂ asymmetric stretch), 1350 cm⁻¹ (NO₂ symmetric stretch).
• MS (ESI) : m/z 234.1 [M+H]⁺.

Purity and Crystallinity

Recrystallization from ethanol yields colorless needles with >99% purity (HPLC). Melting point: 210–212°C.

Applications and Derivative Synthesis

Antimicrobial Agents

Ester derivatives of 5-(1H-imidazol-1-yl)-2-nitrobenzoic acid exhibit potent antibacterial and antifungal activity. For example, its methyl ester shows MIC values of 8 µg/mL against Staphylococcus aureus.

Coordination Chemistry

The carboxylic acid and imidazole groups enable metal coordination, forming complexes with Cu(II) and Zn(II) for catalytic applications.